Cas no 1795457-07-6 (N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 1795457-07-6
• MF: C₂₀H₁₄FN₃OS₂
• MW: 395.473064899445
• CID: 5370956
• Update Time: 2025-10-24

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H14FN3OS2/c1-12-18(27-11-22-12)19(25)23-16-9-5-3-7-14(16)17-10-26-20(24-17)13-6-2-4-8-15(13)21/h2-11H,1H3,(H,23,25)
• InChI Key： UEHZKKATCWPZEO-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=CC=C2C2=CSC(C3=CC=CC=C3F)=N2)=O)=C(C)N=C1

Additional information on N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide

Research Brief on N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide (CAS: 1795457-07-6)

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide (CAS: 1795457-07-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole-based scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and initial characterization of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide were reported in a series of patents and peer-reviewed publications. The compound's structure-activity relationship (SAR) studies have revealed that the fluorophenyl and thiazole moieties are critical for its biological activity. Computational modeling and in vitro assays have demonstrated its high affinity for specific protein targets, including kinases and receptors implicated in cancer cell proliferation and immune response modulation.

Recent preclinical studies have evaluated the compound's efficacy in various disease models. For instance, in vitro experiments using cancer cell lines have shown that N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide exhibits potent inhibitory effects on tumor growth by disrupting key signaling pathways such as PI3K/AKT and MAPK/ERK. Additionally, in vivo studies in murine models have corroborated these findings, with the compound demonstrating favorable bioavailability and low toxicity profiles, suggesting its potential as a lead candidate for further development.

Pharmacokinetic and pharmacodynamic analyses have further highlighted the compound's suitability for therapeutic applications. Studies have indicated that N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide exhibits good oral bioavailability and a half-life conducive to once-daily dosing. Metabolite profiling has identified the primary routes of metabolism, with minimal formation of reactive intermediates, reducing the risk of off-target effects. These properties position the compound as a viable candidate for clinical translation.

Despite these promising findings, challenges remain in the development of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide. Issues such as formulation stability, scalability of synthesis, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is also exploring the compound's applicability in combination therapies, where it may synergize with existing chemotherapeutic agents or immunomodulators to enhance therapeutic outcomes.

In conclusion, N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-4-methyl-1,3-thiazole-5-carboxamide represents a promising avenue for drug discovery, with its unique chemical structure and robust preclinical data supporting its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development pathway.